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Compound of Interest

Compound Name: Lck Inhibitor I
CAS No.: 918870-43-6
Cat. No.: B1674661

Get Quote

\ J

Proper disposal of Lck Inhibitor Il (specifically CAS 918870-43-6, a tri-substituted pyrimidine)
requires strict adherence to hazardous chemical waste protocols.[1] As a bioactive small
molecule kinase inhibitor, it must be treated as a potential environmental toxin and health
hazard, regardless of whether a specific GHS classification is fully established for your specific
lot.[1]

The following guide synthesizes chemical safety data with operational logistics to ensure your
laboratory maintains compliance and safety integrity.

Chemical Identity & Hazard Profile

Before initiating disposal, verify the compound identity.[1] "Lck Inhibitor" is a generic term; this
guide specifically targets Lck Inhibitor II.
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Causality / Relevance to

Parameter Specification .
Disposal
Compound Name Lck Inhibitor |1 Target specificity (Lck kinase).
Critical: Confirms identity.
Distinguishes from Lck
CAS Number 918870-43-6 .
Inhibitor (CAS 213743-31-8).
[1][2]
Nitrogen-rich heterocycle;
Chemical Structure Tri-substituted pyrimidine potential for aquatic toxicity if

released.[1]

Requires particulate
Physical State Solid (Powder) containment (N95/P100) to

prevent inhalation.[1]

Organic solvents dictate liquid
Solubility DMSO, Ethanol waste stream compatibility
(Non-Halogenated Organic).[1]

High Risk: Designed to alter
Bioactivity ATP-competitive inhibitor cell signaling; must not enter

water tables.[1]

Operational Check: Check the label on your vial.[1] If the CAS is 213743-31-8, it is "Lck
Inhibitor” (not 11), but the disposal protocols below remain valid and recommended due to similar

bioactivity profiles.[1]

Personal Protective Equipment (PPE) Protocol

Standard laboratory PPE is insufficient for handling pure bioactive powders during disposal.[1]
The causality here is exposure minimization: kinase inhibitors can be absorbed through skin or
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inhaled.[1]

Respiratory: N95 respirator (minimum) or P100 particulate mask if handling open powder
outside a fume hood.[1]

o Dermal: Double nitrile gloves (0.11 mm minimum thickness).[1] Change outer gloves
immediately if contaminated.[1]

e Ocular: Chemical splash goggles (standard safety glasses do not seal against airborne
dust).[1]

Body: Lab coat with cuffed sleeves; closed-toe shoes.

Waste Stream Decision Matrix

The following diagram illustrates the logical flow for categorizing Lck Inhibitor Il waste. This
self-validating system ensures no material enters the municipal water supply.[1]

Identify Waste Type

Solid Waste Liquid Waste Contaminated Debris
(Pure Powder) (DMSO/Media Stocks) (Tips, Tubes, Gloves)
1. Seal in original vial if possible. 1. Do NOT drain dispose. 1. Collect in dedicated solid waste bin.
2. Place in clear secondary bag. 2. Collect in HDPE/Glass container. 2. Double bag (polyethylene).
3. Label: "Toxic Chemical - Lck Inhibitor II'. 3. Label: 'Hazardous Waste - Organic Solvents'. 3. Label as Hazardous Debris.

Transfer to EHS / Hazardous Waste Contractor

Click to download full resolution via product page

Figure 1:Logical waste stream segregation for Lck Inhibitor Il. Blue nodes indicate decision
points; colored nodes indicate waste categories; grey nodes indicate procedural actions.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.caymanchem.com/product/15135/lck-inhibitor
https://www.caymanchem.com/product/15135/lck-inhibitor
https://www.caymanchem.com/product/15135/lck-inhibitor
https://www.caymanchem.com/product/15135/lck-inhibitor
https://www.caymanchem.com/product/15135/lck-inhibitor
https://www.benchchem.com/product/b1674661/docs?utm_src=pdf-body#lck-inhibitor-ii-proper-disposal-procedures
https://www.caymanchem.com/product/15135/lck-inhibitor
https://www.benchchem.com/product/b1674661/docs?utm_src=pdf-body-img#lck-inhibitor-ii-proper-disposal-procedures
https://www.benchchem.com/product/b1674661/docs?utm_src=pdf-body#lck-inhibitor-ii-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Step-by-Step Disposal Protocols
A. Solid Waste (Unused Powder)[1]

o Context: Expired or surplus lyophilized powder in original vials.
e Protocol:

Do not empty the vial. The safest container is the original manufacturer's vial.[1]

[¢]

Ensure the cap is tightly sealed.[1] Parafilm the cap to prevent accidental opening during

[¢]

transport.[1]

Place the vial into a clear, sealable polyethylene bag (secondary containment).

[¢]

[e]

Attach a Hazardous Waste Tag.[1]

o

Label Declaration: "Lck Inhibitor Il (CAS 918870-43-6) - Toxic Solid."[1]

B. Liquid Waste (Stock Solutions & Media)

o Context: DMSO stock solutions or cell culture media containing the inhibitor.[1]
e Protocol:
o Segregation: Determine the primary solvent.[1]
» DMSO/Ethanol Stocks: Segregate into Non-Halogenated Organic Waste.
» Agueous/Media: Segregate into Aqueous Hazardous Waste.

o Container: Use High-Density Polyethylene (HDPE) or Amber Glass containers. Avoid
standard LDPE wash bottles which DMSO can degrade over time.[1]

o Prohibition:NEVER pour down the sink. Kinase inhibitors are stable and bioactive;
municipal water treatment does not effectively remove them, leading to environmental
bioaccumulation.[1]
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o Rinsing: Triple rinse empty stock vials with a small volume of solvent (DMSO or Ethanol).
[1] Collect the rinsate into the liquid waste container, not the drain.

C. Contaminated Debris (Consumables)[1]

o Context: Pipette tips, weighing boats, gloves, and paper towels used to wipe surfaces.[1]
e Protocol:

o Collect all dry solid waste in a dedicated "Chemically Contaminated” bin (usually lined with
a yellow or clear heavy-duty bag).[1]

o Sharps: If using needles or glass pipettes, place them in a rigid puncture-proof sharps
container labeled "Chemical Sharps."[1]

o Decontamination: If a surface was contaminated, wipe with 10% ethanol followed by a
detergent solution.[1] Dispose of the wipes in the solid hazardous waste, not regular trash.

[1]

Spill Response Protocol

In the event of a spill, immediate action prevents exposure and facility contamination.[1]

1. Alert nearby personnel.
. 2. Don PPE (Double Gloves, N95).
Minor (<10mL / <100mg) 3. Cover with absorbent pads.

4. Clean with detergent.
Spill Detected Assess Volume & State

Major (>10mL / >100mg) e

3. Contact EHS immediately.

Click to download full resolution via product page

Figure 2:Spill response escalation logic. Differentiates between minor spills (manageable by lab
staff) and major spills (requiring EHS intervention).[1]

Regulatory Compliance & Documentation
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Adherence to federal and local regulations is mandatory.[1] This protocol aligns with standard
EPA (RCRA) guidelines for "P-listed" or "U-listed" equivalent chemicals (toxic/reactive).[1]

o Documentation: Maintain a log of disposed amounts.

» Labeling: All waste containers must have a "Start Date" and "Fill Date". Do not exceed 90
days of storage in the satellite accumulation area.

» Contractor Handoff: Ensure your institution's EHS department or licensed waste contractor
(e.g., Stericycle, Veolia) receives the waste.[1] Do not transport waste on public roads
yourself.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1674661/docs#lck-inhibitor-ii-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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